Cas no 5162-78-7 (2,5-Cyclohexadiene-1,4-dione,2-methyl-5-(1-methylethyl)-, 1-[O-(1-piperidinylsulfonyl)oxime])

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-methyl-5-(1-methylethyl)-, 1-[O-(1-piperidinylsulfonyl)oxime]
• CAS No: 5162-78-7
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 381084
• PubChem ID: 787381
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-methyl-5-(1-methylethyl)-, 1-[O-(1-piperidinylsulfonyl)oxime] Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-methyl-5-(1-methylethyl)-, 1-[O-(1-piperidinylsulfonyl)oxime]
• [1,1'-Biphenyl]-2,5-dicarboxamide
• biphenyl-2,5-dicarboxamide
• DTXSID90863500
• Cambridge id 5162787
• AKOS005625800
• AB00074772-01
• SCHEMBL3265708
• 5162-78-7
• SDCCGMLS-0064520.P001
• SR-01000392303-1
• SR-01000392303

• Inchi： 1S/C14H12N2O2/c15-13(17)10-6-7-11(14(16)18)12(8-10)9-4-2-1-3-5-9/h1-8H,(H2,15,17)(H2,16,18)
• InChI Key： NJUCXYNNTOPZKZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(N)=O)=CC=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.25
• Boiling Point: 449.1°C at 760 mmHg
• Flash Point: 225.4°C
• Refractive Index: 1.634
• PSA: 86.18